2-(2-(1H-1,2,3-Triazol-1-YL)ethyl)isoindoline-1,3-dione

• CAS RN: 4396-77-4
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-[2-(triazol-1-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C12H10N4O2/c17-11-9-3-1-2-4-10(9)12(18)16(11)8-7-15-6-5-13-14-15/h1-6H,7-8H2
• InChI Key: ORAYONCWRSSRTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCN3C=CN=N3

Description

2-(2-(1H-1,2,3-Triazol-1-YL)ethyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C12H10N4O2 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 1H-1,2,3-triazole (250 g; 3.51 mol), N-(2-bromoethyl)phthalimide (942 g; 3.52 mol) and 1500 mL of DMF to a 5-L roundbottom flask fitted with a mechanical stirrer, nitrogen inlet and temperature probe. Cool the mixture to 15° C. Stir the mixture until all of the solids are nearly dissolved and then cool in an ice-water bath. Add cesium carbonate (1145 g; 3.51 mol) in portions over 10 min. The reaction mixture exotherms to 21° C. Allow the mixture to stir and come to RT overnight. Pour the reaction mixture into a 12-L flask containing 8 L of ice-water. Stir the suspension for 30 min and then filter and rinse the solid with 3 L of water. Air-dry for 2 h. Recrystallize the mixture of regioisomers from 7 L of absolute ethanol. Isolate the solid by filtration and air-dry. Recrystallize again from 16 L of absolute ethanol. Isolate the solids by filtration and rinse with fresh ethanol (1000 mL). Vacuum-dry the solids at 40° C. to give the title compound, 292.7 g (34%) as a white solid. MS (EI) m/z 243 [M+1]+.